Nonan-1-ol

• IUPAC Name: nonan-1-ol
• InChI: InChI=1S/C9H20O/c1-2-3-4-5-6-7-8-9-10/h10H,2-9H2,1H3
• InChI Key: ZWRUINPWMLAQRD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCO
• Molecular Formula: C9H20O
• DSSTOX Substance ID: DTXSID6022008
• Molecular Weight: 144.25 g/mol
• Physical Description: Nonanol appears as colorless liquid with a rose or fruity odor. Floats on water. Freezing point 23 °F. (USCG, 1999), Liquid, Colorless liquid with a floral odor; [Hawley] Colorless liquid; Not miscible or difficult to mix in water; [MSDSonline], Clear colorless liquid; [EPA ChAMP: Hazard Characterization], colourless liquid/rose-citrus odour
• Boiling Point: 415 °F at 760 mmHg (USCG, 1999), 213.3 °C, BP: 215 °C at 760 mm Hg; 107.5 °C at 15 mm Hg; 95.6 °C at 7.5 mm Hg, 213.00 to 215.00 °C. @ 760.00 mm Hg
• Flash Point: 165 °F (USCG, 1999), 74 °C, 165 °F
• Solubility: Miscible with alcohol, ether, Soluble in ethanol, ether; very soluble in carbon tetrachloride, In water, 140 mg/L at 25 °C, 0.14 mg/mL at 25 °C, miscible with alcohol, chloroform, ether; insoluble in water, 1 ml in 3 ml 60% alcohol gives clear soln (in ethanol)
• Density: 0.827 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.8279 at 20 °C/4 °C, 0.824-0.830
• Vapor Pressure: 0.02 [mmHg], 0.3 [mmHg]
• Mechanism of Action: ... Intermediate-chain alcohols (pentanol to octanol) caused channel currents to fluctuate between the fully open and closed state level so that openings occurred in bursts interrupted by brief gaps ... The number of gaps within a burst was dependent on alcohol concentration whereas gap duration was independent of concentration but increased with increasing chain length of the alcohol up to octanol. Nonanol and decanol reduced the mean duration of bursts of openings but did not cause an increase in the number of short closed intervals within a burst. Beyond decanol there was a decline in the ability of the n-alcohols to affect channel function. A saturated solution of undecanol (0.07 mM) reduced the mean open time by 33 + or - 17%, whereas a saturated solution of dodecanol had no significant effect. The current integral per burst was reduced by all the n-alcohols between pentanol and undecanol. The IC50s were as follows: hexanol, 0.53 + or - 0.14 mM; heptanol, 0.097 + or - 0.02 mM; octanol, 0.04 mM and nonanol, 0.16 + or - 0.035 mM ... Blocking rate constants (k+B) for pentanol through to nonanol were calculated to be between 2.8 and 5.7 X 10(6) /M/sec ... Equilibrium dissociation constants (KD), calculated from the blocking and unblocking rate constants (KD = k-B/k+B), decreased with increasing chain length from 8 mM for pentanol to 0.15 mM for octanol. The standard free energy per methylene group for adsorption to the site of action was calculated to be about -3.3 kJ/mol.
• Color/Form: Colorless to yellowish liquid
• CAS RN: 143-08-8, 28473-21-4
• Melting Point: 23 °F (USCG, 1999), -5 °C

Description

Synthesis Analysis

The synthesis of compounds structurally related to nonan-1-ol often involves intricate reactions that yield chiral alcohols with high enantioselectivity. For instance, Burke et al. (2000) describe a short asymmetric synthesis of a complex spiro nonan-1-ol derivative, showcasing the compound's potential as a chiral auxiliary in Diels–Alder reactions, highlighting the synthetic versatility of nonan-1-ol derivatives (Burke, Allan, Parvez, & Keay, 2000).

Molecular Structure Analysis

The molecular structure of nonan-1-ol and its derivatives plays a crucial role in determining their chemical reactivity and physical properties. Studies on related bicyclic and azabicyclo nonan-1-ol compounds have utilized NMR spectroscopy and X-ray diffraction to deduce their conformational preferences and stereochemistry, providing insights into the structural intricacies of these molecules (Fernández et al., 1995).

Chemical Reactions and Properties

Nonan-1-ol derivatives are involved in various chemical reactions, such as the Ritter reaction, which demonstrates the compound's reactivity towards forming amides under specific conditions. This reactivity is crucial for synthesizing a wide range of chemical products, showcasing the compound's versatility in organic synthesis (Jirgensons, Kauss, Mishnev, & Kalvinsh, 1999).

Scientific Research Applications

• Chemical Synthesis and Catalysis : Nonan-1-ol is used in the synthesis of chiral auxiliaries, as seen in the BCl3-catalyzed Diels-Alder reaction. The pivalamide derivative of nonan-1-ol provides excellent diastereo- and regiocontrol in this reaction (Lait, Parvez, & Keay, 2003).

• Pheromone Research : It serves as an adjuvant for aggregation pheromones in certain beetle species (Mushobozy, Pierce, & Borden, 1993).

• Plant Growth Research : Nonan-1-ol shows inhibitory activity similar to 4-homoisotwistanols in hindering cucumber seedling growth (Aigami et al., 1978).

• Medical Research : Derivatives like 3-imino-2,4-diazabicyclo[3.3.1]nonan-1-ol hydrochloride exhibit iNOS inhibitor activity, as predicted by molecular modeling and confirmed through in vitro experiments (Plotnikova et al., 2013).

• Biological Compound Synthesis : Bicyclo[4.3.0]nonan-1-ol is a key scaffold in numerous biologically active compounds (Heinrich et al., 2016).

• Organic Compound Research : The hydrogenation of specific ketones yields compounds that are structural components of nonan-1-ol (Kimoto, Imagawa, & Kawanisi, 1972).

• Pharmacological Studies : Carbamates derived from azabicyclo[3.3.1]nonan-9α have shown analgesic activity and induced behavioral alterations in mice (Iriepa et al., 1997).

• Material Science : In systems with alkan-1-ol and 1,3-diaminopropane, nonan-1-ol forms 2:1 congruently melting solid compounds at low temperatures, indicating strong interactions between the compounds (Domańska & Marciniak, 2005).

• Electrochemistry : Decan-1-ol, a compound related to nonan-1-ol, can be used in ion-selective electrode membranes (Craggs et al., 1975).

• Physical Chemistry : The liquid-solid phase transition of n-nonan-1-ol involves a change from smaller to larger cluster structures (Chernolevska et al., 2016).

Safety And Hazards

Nonan-1-ol shares similar toxicological properties to those of other primary alcohols. It is poorly absorbed through the skin and is severely irritating to the eyes. Vapors can be damaging to the lungs, causing pulmonary edema in severe cases. Oral exposure results in symptoms similar to those of ethanol intoxication, and like ethanol consumption, can cause liver damage.

Synthesis routes and methods

Procedure details

A 500 mL autoclave was charged with 0.76 mmol palladium (II)acetate, 1.07 mmol of a mixture of 1.2-bis(9-phosphabicyclononyl)ethane, 20.2 mL of anisole (as solvent), 0.45 mL methanesulfonic acid (MSA), 4.80 mL water, 7.91 mL butyl formate (as promoter), and 156 mL octene, 83 ml isononynol. The autoclave was flushed with an equimolar mixture of carbon monoxide and hydrogen pressurized to a total pressure of 50 bar. The autoclave was then sealed and the mixture was heated to 110° C. The reaction was continued for 8 hours and subsequently the reaction mixture was cooled to room temperature and the pressure released. 163 g of nonyl alcohol product was produced (94% conversion of starting material). The reaction rate was about 0.36 hr-1. There was no noticeable paraffin make. This example illustrates that the use of a formic acid derivative as a promoter results in high conversion/high selectivity reactions with excellent reaction rates.